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Compound of Interest

Compound Name: 2,3-Difluorocinnamic acid

CAS No.: 207981-48-4

Cat. No.: B351281

Get Quote

2,3-Difluorocinnamic acid (CAS No. 207981-48-4) is a fluorinated aromatic carboxylic acid that has emerged as a valuable building block in synthet

ring, presents a unique combination of reactive sites: a carboxylic acid, an α,β-unsaturated alkene, and an electron-deficient aromatic ring. The strate

each functional group and imparting unique characteristics to its derivatives, such as enhanced metabolic stability and binding affinity in biological sys

This guide provides a comprehensive exploration of the chemical reactivity of 2,3-Difluorocinnamic acid. Moving beyond a simple catalog of reactio

for its application in complex molecular synthesis and drug discovery programs.

Core Physicochemical Properties
A foundational understanding of a molecule's physical properties is critical for its handling, storage, and application in chemical reactions.

Property Value

CAS Number 207981-48-4

Molecular Formula C₉H₆F₂O₂

Molecular Weight 184.14 g/mol

Appearance White to off-white crystalline solid

pKa (Predicted) ~4.2 (relative to similar structures)

Pillar 1: The Electronic Influence of Ortho-Difluoro Substitution
The defining feature of 2,3-Difluorocinnamic acid is the vicinal (ortho) placement of two fluorine atoms on the phenyl ring. This arrangement creates

Inductive Effect (-I): As the most electronegative element, fluorine strongly withdraws electron density through the sigma bonds. This effect is most 

chain, increasing the electrophilicity of both the alkene and the carbonyl carbon.[3]

Resonance Effect (+R): The lone pairs on the fluorine atoms can be donated to the aromatic pi-system. However, for fluorine, the inductive effect ov

Impact on Acidity: The strong electron-withdrawal by the two fluorine atoms stabilizes the carboxylate anion formed upon deprotonation. This stabil
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Caption: Influence of fluorine's electron-withdrawing effects.

Pillar 2: Reactivity of the Carboxylic Acid Group
The carboxylic acid moiety is a versatile handle for derivatization, primarily through nucleophilic acyl substitution.[9][10] The electron-withdrawing fluo

Amide Bond Formation
Direct conversion to an amide is challenging because amines, being basic, tend to deprotonate the carboxylic acid to form an unreactive carboxylate 
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Caption: Experimental workflow for amide coupling.

Experimental Protocol: Amide Coupling via EDC/HOBt

Dissolution: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2,3-Difluorocinnamic acid (1.0 eq) in anhydrous dimethylforma

Addition of Reagents: To the stirred solution, add 1-hydroxybenzotriazole (HOBt) (1.2 eq) and the desired primary or secondary amine (1.1 eq).

Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

Activation: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress b

Work-up: Upon completion, dilute the mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chro

Esterification
Fischer esterification, the acid-catalyzed reaction with an alcohol, is a common method to produce esters.[11] Due to the equilibrium nature of this rea
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Experimental Protocol: Fischer Esterification with Methanol

Suspension: In a round-bottom flask, suspend 2,3-Difluorocinnamic acid (1.0 eq) in excess methanol, which serves as both reactant and solvent.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%).

Reflux: Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4-8 hours, monitoring by TLC.

Work-up: After cooling to room temperature, remove the excess methanol under reduced pressure. Dissolve the residue in ethyl acetate and wash 

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the methyl ester, which can be further purified if necessar

Conversion to Acyl Halides
The most reactive carboxylic acid derivatives, acyl halides, are synthesized by treating the acid with reagents like thionyl chloride (SOCl₂) or oxalyl ch

Pillar 3: Reactivity of the Alkene Moiety
The carbon-carbon double bond in the propenoic acid side chain is susceptible to addition reactions.[13] The π bond acts as a nucleophile, attacking 

acid group.

Catalytic Hydrogenation
The alkene double bond can be selectively reduced to a single bond via catalytic hydrogenation, typically using a palladium on carbon (Pd/C) catalyst

Experimental Protocol: Catalytic Hydrogenation

Setup: Dissolve 2,3-Difluorocinnamic acid in a suitable solvent (e.g., methanol or ethyl acetate) in a flask designed for hydrogenation.

Catalyst: Add a catalytic amount of 10% Pd/C (typically 1-5 mol% by weight).

Hydrogenation: Purge the flask with hydrogen gas and maintain a positive pressure (using a balloon or a Parr hydrogenator) while stirring vigorous

Monitoring: Monitor the reaction by TLC or by the cessation of hydrogen uptake.

Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

Isolation: Remove the solvent under reduced pressure to obtain the saturated product.

Electrophilic Addition of Halogens
Halogens like bromine (Br₂) can add across the double bond to form a vicinal dihalide. The reaction typically proceeds through a cyclic halonium ion i
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Caption: Activation of carboxylic acid by EDC.

Pillar 4: Reactivity of the Difluorinated Aromatic Ring
The two fluorine atoms render the aromatic ring highly electron-deficient, which deactivates it towards traditional electrophilic aromatic substitution (EA

atoms bearing the fluorine leaving groups. This reactivity is a cornerstone of its utility in building complex molecular architectures.

While EAS is disfavored, forcing conditions might lead to substitution directed by the ortho, para-directing fluorine atoms and the meta-directing cinna

for the displacement of one or both fluorine atoms to forge new carbon-heteroatom bonds.

Applications in Drug Discovery
While specific applications for the 2,3-difluoro isomer are less documented in readily available literature than its 3,4- and 2,4- counterparts, the princip

[4][15] For example, the related trans-3,4-Difluorocinnamic acid is a precursor for potent 5-HT₃ receptor antagonists and psammaplin A derivatives us

for creating novel analogues in these and other therapeutic areas.[17]

Spectroscopic Data Analysis
Characterization of 2,3-Difluorocinnamic acid and its derivatives relies on standard spectroscopic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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